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Compound of Interest

Compound Name: Triazophos-D5

Cat. No.: B13436747

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical parameters detailed in a
Certificate of Analysis (CoA) for the deuterated organophosphate insecticide, Triazophos-D5.
Understanding the purity, identity, and isotopic enrichment of this analytical standard is
paramount for its effective use in research and drug development, particularly in metabolic
studies, environmental analysis, and as an internal standard in mass spectrometry-based
quantification.

Certificate of Analysis: Summary of Quantitative
Data

A Certificate of Analysis for a high-purity reference material like Triazophos-D5 provides a
comprehensive summary of its chemical and physical properties. The following tables
represent typical data found on a CoA for this compound.

Table 1: General Information and Physical Properties
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Parameter

Specification

Compound Name

Triazophos-D5 (phenyl-D5)

CAS Number 1773496-62-0

Molecular Formula C12H11DsN303PS

Molecular Weight 318.34 g/mol

Appearance Colorless to light yellow oil

Solubility Soluble in most organic solvents (e.qg.,

acetonitrile, methanol, dichloromethane)

N -20°C in a tightly sealed container, protected
Storage Condition

from light
Table 2: Purity and Isotopic Enrichment
Parameter Method Result Uncertainty
Chemical Purity 1H-NMR >98.0% +0.5%
Isotopic Purity (D5) HRMS >99.0 atom % D +0.2%

o D5 > 99%, D4 < 1%,
Isotopic Distribution HRMS N/A
DO0-D3 not detected

Experimental Protocols

The accurate characterization of Triazophos-D5 requires robust analytical methodologies to
confirm its identity, and determine its chemical and isotopic purity.

Identity Confirmation

The structural integrity of Triazophos-D5 is confirmed using a combination of spectroscopic
techniques.

» 1H-NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The absence of proton
signals in the phenyl region of the spectrum confirms the successful deuteration of the
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phenyl ring. The remaining proton signals corresponding to the ethyl groups are verified
against the spectrum of a non-deuterated Triazophos reference standard.

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the accurate mass of the molecule, which should correspond to the theoretical mass of the
D5 isotopologue.

Chemical Purity Determination
The chemical purity is a measure of the percentage of the target compound in the material,

excluding isotopic variations and residual solvents.

e Method: Quantitative *H-NMR (QNMR) spectroscopy is a primary method for determining
chemical purity.

e Protocol:

o An accurately weighed sample of Triazophos-D5 is dissolved in a deuterated solvent
(e.g., CDCls) containing a certified internal standard of known purity and concentration
(e.g., maleic anhydride).

o The *H-NMR spectrum is acquired under quantitative conditions, ensuring complete
relaxation of all relevant signals.

o The purity of Triazophos-D5 is calculated by comparing the integral of a characteristic
proton signal from the analyte (e.g., the methylene protons of the ethyl groups) to the
integral of a known signal from the internal standard.

Isotopic Purity and Enrichment Analysis

Isotopic purity and enrichment are critical parameters for a deuterated standard, ensuring its
utility as an internal standard.

o Method: High-Resolution Mass Spectrometry (HRMS) is the primary technique for this
analysis.

e Protocol:
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o Adilute solution of Triazophos-D5 is prepared in a suitable solvent.

o The solution is introduced into the mass spectrometer, typically via direct infusion or liquid
chromatography.

o A high-resolution mass spectrum is acquired in the region of the molecular ion.

o The relative intensities of the ion corresponding to the fully deuterated (D5) species and
any less-deuterated species (DO to D4) are measured.

o The isotopic purity is calculated as the percentage of the D5 species relative to the sum of
all isotopologue species.

Workflow for Certification of a Reference Material

The following diagram illustrates the general workflow for the certification of a chemical
reference material like Triazophos-D5, from synthesis to the final Certificate of Analysis.
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Workflow for Chemical Reference Material Certification
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Caption: General workflow for the certification of a chemical reference material.
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This technical guide provides a foundational understanding of the critical quality attributes of
Triazophos-D5 as a certified reference material. For specific applications, users should always
refer to the Certificate of Analysis provided by the manufacturer for detailed specifications and
handling instructions.

 To cite this document: BenchChem. [Triazophos-D5: A Technical Guide to its Certificate of
Analysis and Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13436747#triazophos-d5-certificate-of-analysis-and-

purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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